Cas no 1322091-22-4 (4-Fluoro-2-(p-tolylethynyl)benzaldehyde)

• Product Name: 4-Fluoro-2-(p-tolylethynyl)benzaldehyde
• CAS No: 1322091-22-4
• MF: C₁₆H₁₁FO
• MW: 238.256347894669
• MDL: MFCD28359715
• CID: 1123778
• PubChem ID: 121226438
• Update Time: 2025-06-14

4-Fluoro-2-(p-tolylethynyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-2-(p-tolylethynyl)benzaldehyde
• 4-fluoro-2-[2-(4-methylphenyl)ethynyl]benzaldehyde
• AK431644
• CS-0163129
• C72303
• AKOS027393702
• 1322091-22-4
• DB-229097
• DS-18764
• 4-Fluoro-2-(p-tolylethynyl)benzaldehyde

• MDL： MFCD28359715
• Inchi： 1S/C16H11FO/c1-12-2-4-13(5-3-12)6-7-14-10-16(17)9-8-15(14)11-18/h2-5,8-11H,1H3
• InChI Key： BDEXWXCUOIRBJP-UHFFFAOYSA-N
• SMILES： FC1C=CC(C=O)=C(C#CC2C=CC(C)=CC=2)C=1

Computed Properties

• Exact Mass: 238.079393132g/mol
• Monoisotopic Mass: 238.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 3.9

Experimental Properties

• Boiling Point: 386.9°C at 760 mmHg

4-Fluoro-2-(p-tolylethynyl)benzaldehyde Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C(BD517746)

Additional information on 4-Fluoro-2-(p-tolylethynyl)benzaldehyde

Comprehensive Overview of 4-Fluoro-2-(p-tolylethynyl)benzaldehyde (CAS No. 1322091-22-4): Properties, Applications, and Industry Insights

4-Fluoro-2-(p-tolylethynyl)benzaldehyde (CAS No. 1322091-22-4) is a specialized organic compound gaining attention in pharmaceutical and material science research. This fluorinated benzaldehyde derivative features a unique p-tolylethynyl substituent, making it a valuable intermediate for synthesizing complex molecules. Its molecular structure combines aromaticity, alkyne functionality, and an aldehyde group, offering versatile reactivity for cross-coupling reactions and click chemistry applications.

Recent studies highlight the compound's role in developing fluorescent probes and OLED materials, aligning with the growing demand for advanced optoelectronic devices. Researchers particularly value its electron-withdrawing fluorine atom, which enhances photophysical properties while maintaining thermal stability – a critical factor for high-performance materials. The tolylethynyl group further contributes to π-conjugation extension, a sought-after feature in organic semiconductors design.

Synthetic protocols for 4-Fluoro-2-(p-tolylethynyl)benzaldehyde typically involve Sonogashira coupling between 4-fluoro-2-iodobenzaldehyde and p-tolylacetylene, followed by careful purification. Analytical characterization via NMR spectroscopy (particularly ¹⁹F NMR) and mass spectrometry confirms its structural integrity. Storage recommendations suggest anhydrous conditions at 2-8°C to preserve the aldehyde functionality from oxidation or polymerization.

In pharmaceutical contexts, this compound serves as a precursor for kinase inhibitor scaffolds, addressing current research trends in targeted cancer therapies. Its molecular architecture allows strategic modifications at three reactive sites: the aldehyde (for Schiff base formation), the alkyne (for cycloadditions), and the fluorine atom (for nucleophilic aromatic substitution). Such versatility explains its inclusion in fragment-based drug discovery libraries.

Environmental and safety assessments indicate that 4-Fluoro-2-(p-tolylethynyl)benzaldehyde requires standard organic compound handling precautions. While not classified as hazardous under current regulations, proper laboratory PPE (gloves, goggles) is recommended during manipulation. The compound's biodegradability profile and ecotoxicological data remain active research areas, particularly regarding fluorinated organic pollutants mitigation strategies.

The commercial availability of CAS 1322091-22-4 has expanded significantly since 2020, with purity grades ranging from 95% (technical) to >99% (HPLC-grade). Pricing trends reflect growing adoption in academic research and industrial R&D, especially among manufacturers of specialty chemicals and electronic materials. Supply chain analyses suggest stable production among major fine chemical suppliers in North America and Asia.

Future applications may exploit this compound's potential in covalent organic frameworks (COFs) construction or as a building block for metal-organic catalysts. Computational chemistry studies predict interesting charge transport properties when incorporated into π-stacked systems. These developments position 4-Fluoro-2-(p-tolylethynyl)benzaldehyde as a molecule to watch in both materials innovation and medicinal chemistry pipelines.